Cas no 1181458-90-1 ((1-Methoxypropan-2-yl)(methyl)amine hydrochloride)

• Product Name: (1-Methoxypropan-2-yl)(methyl)amine hydrochloride
• CAS No: 1181458-90-1
• MF: C₅H₁₄ClNO
• MW: 139.623760700226
• CID: 5230975
• PubChem ID: 45791444
• Update Time: 2025-05-24

(1-Methoxypropan-2-yl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-methoxypropan-2-yl)(methyl)amine hydrochloride
• (1-Methoxypropane-2-yl)(methyl)amine hcl
• 1-Methoxy-N-methylpropan-2-amine hydrochloride
• (1-methoxypropan-2-yl)(methyl)aminehydrochloride
• Z815264298
• 1-Methoxy-N-methylpropan-2-amine--hydrogen chloride (1/1)
• 1-methoxy-N-methylpropan-2-amine HCl
• J-500204
• AKOS008066771
• DTXSID70672551
• SCHEMBL19814261
• (S)-1-Methoxy-N-methyl-2-propanamine Hydrochloride
• 1181458-90-1
• CS-0301311
• SY394733
• 1-methoxy-N-methylpropan-2-amine;hydrochloride
• MFCD34575877
• EN300-43765
• G72971
• (1-Methoxypropan-2-yl)(methyl)amine hydrochloride

• Inchi： 1S/C5H13NO.ClH/c1-5(6-2)4-7-3;/h5-6H,4H2,1-3H3;1H
• InChI Key： RCIYXAQXNFQRBH-UHFFFAOYSA-N
• SMILES： Cl.O(C)CC(C)NC

Computed Properties

• Exact Mass: 139.0763918g/mol
• Monoisotopic Mass: 139.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (1-Methoxypropan-2-yl)(methyl)amine hydrochloride

Introduction to (1-Methoxypropan-2-yl)(methyl)amine Hydrochloride (CAS No. 1181458-90-1)

(1-Meth oxypropan-2-yl)(methyl)amine hydrochloride, also known by its CAS number 1181458-90-1, is a chemical compound that has garnered significant attention in recent years due to its versatile applications in various fields. This compound, with the molecular formula C₆H₁₃NO₂, is a hydrochloride salt of a tertiary amine. Its structure consists of a methyl group attached to a nitrogen atom, which is further connected to a methoxypropan-2-yl group. This unique structure endows the compound with distinctive chemical properties, making it valuable in pharmaceuticals, agrochemicals, and other specialized industries.

The synthesis of (1-methoxypropan-2-yl)(methyl)amine hydrochloride involves a multi-step process, typically starting from readily available starting materials. The reaction sequence often includes alkylation, amidation, and finally acidification to obtain the hydrochloride salt. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production, reducing costs and minimizing waste generation.

In the pharmaceutical industry, (1-methoxypropan-2-yl)(methyl)amine hydrochloride has been explored as an intermediate in the synthesis of bioactive molecules. Its ability to act as a chelating agent or a ligand in metalloenzyme inhibitors has made it a valuable component in drug discovery programs. For instance, studies have shown that this compound can modulate the activity of certain kinases, which are critical targets in cancer therapy.

Beyond pharmaceuticals, this compound has found applications in agrochemicals, particularly as a component in herbicides and fungicides. Its role as a stabilizer or synergist enhances the efficacy of these formulations, making it an essential ingredient in modern agricultural practices. Recent research has also highlighted its potential as a plant growth regulator, capable of influencing stress responses in crops under adverse environmental conditions.

The chemical stability and solubility profile of (1-methoxypropan-2-yl)(methyl)amine hydrochloride make it suitable for use in various industrial processes. Its ability to form stable complexes with metal ions has led to its application in catalysis and material science. For example, it has been employed as a ligand in the synthesis of nanoparticles with tailored properties for sensing and imaging applications.

In terms of safety and handling, (1-methoxypropan-2-yl)(methyl)amine hydrochloride is generally considered non-hazardous under normal conditions. However, like any chemical compound, proper precautions should be taken during storage and use to ensure compliance with occupational safety standards. Recent studies have also focused on its environmental impact, with findings suggesting that it undergoes rapid biodegradation under aerobic conditions.

The growing interest in (1-methoxypropan-2-yl)(methyl)amine hydrochloride is reflected in the increasing number of research articles published on its properties and applications. Scientists are continually exploring new avenues for its utilization, driven by advancements in analytical techniques and computational modeling tools. These efforts are expected to unlock further potential uses for this versatile compound.

In conclusion, (1-methoxypropan-2-yl)(methyl)amine hydrochloride, with its unique chemical structure and diverse applications, remains a focal point for researchers across multiple disciplines. As our understanding of its properties deepens and new technologies emerge, this compound is poised to play an even more significant role in shaping future innovations across various industries.